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Compound of Interest

Compound Name: MRTX-EX185 (formic)

Cat. No.: B15141032

An important clarification regarding the topic "MRTX-EX185 (formic)": Initial analysis reveals
that MRTX-EX185 and formic acid are two distinct chemical compounds. MRTX-EX185 is a
complex, targeted inhibitor of the KRAS G12D protein, a key driver in various cancers. Formic
acid, on the other hand, is the simplest carboxylic acid. The parenthetical "(formic)" in the query
may refer to a salt form of MRTX-EX185, as the free base form of such complex molecules can
be unstable. This guide will provide a comprehensive overview of both entities, addressing their
unique chemical structures, properties, and relevant experimental contexts.

Part 1: MRTX-EX185 - A Potent KRAS(G12D)
Inhibitor

MRTX-EX185 is a novel and potent small-molecule inhibitor targeting the KRAS(G12D)
mutation.[1] This mutation is a significant oncogenic driver, and MRTX-EX185 represents a
promising therapeutic agent for cancers harboring this specific genetic alteration.

Chemical Structure and Properties of MRTX-EX185

The chemical structure of MRTX-EX185 is presented below, followed by a table summarizing
its key properties.

Chemical Structure of MRTX-EX185

A 2D representation of the molecular structure of MRTX-EX185.[2][3]
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Table 1: Chemical and Physical Properties of MRTX-EX185

Property Value Reference
Molecular Formula Cs33H33FN6O2 [3]
Molecular Weight 564.665 g/mol [3]
CAS Number 2621927-57-7 [3]
Appearance Solid [3]
Solubility Soluble in DMSO [4]

Mechanism of Action and the KRAS Signaling Pathway

MRTX-EX185 functions by binding to the KRAS(G12D) protein, inhibiting its activity. The KRAS
protein is a small GTPase that acts as a molecular switch in the cell.[5] In its active, GTP-
bound state, it triggers a cascade of downstream signaling pathways, most notably the RAF-
MEK-ERK (MAPK) and PI3K-AKT pathways, which drive cell proliferation, survival, and
differentiation.[5][6][7] The G12D mutation results in a constitutively active KRAS protein,
leading to uncontrolled cell growth. MRTX-EX185 has been shown to bind to both the GDP-
loaded (inactive) and GTP-loaded (active) states of KRAS(G12D).[2]

Below is a diagram illustrating the KRAS signaling pathway and the point of inhibition by
MRTX-EX185.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


http://www.probechem.com/products_MRTX-EX185.aspx
http://www.probechem.com/products_MRTX-EX185.aspx
http://www.probechem.com/products_MRTX-EX185.aspx
http://www.probechem.com/products_MRTX-EX185.aspx
https://www.glpbio.com/kr/mrtx-ex185.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8616169/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8616169/
https://www.researchgate.net/figure/Diagram-of-signaling-pathways-related-to-KRAS-Growth-signals-stimulate-KRAS-to-enter-the_fig2_379538321
https://www.researchgate.net/figure/Schematic-overview-of-the-KRAS-signaling-pathway-and-therapeutic-targeting-strategies-in_fig1_391335786
https://www.medchemexpress.com/mrtx-ex185.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Growth Factors
(e.g., EGF)

Binds
\

EGFR

Activates
A

SOS1

Promotes GDP/GTP
exchange

Y
KRAS-GDP
(Inactive)

1
|
| Inhibits
1

KRAS-GTP
(Active)

RAF PI3K

Phosphorylates
Y

Phosphorylates

MEK

Phosphorylates| AKT

Y

ERK

Cell Proliferation,
Survival, Differentiation

Preparation
Seed cells in Prepare serial dilutions
96-well plate of MRTX-EX185

\reatmen

Treat cells with
MRTX-EX185

Incubate for 72 hours

Add MTT solution

Incubate for 2-4 hours

Add solubilization solution

Read absorbance
at 570 nm

Calculate 1IC50

© 2025 BenchChem. All rights reserved.

3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Methyl Formate

Carbon Monoxide

Distillation Column

Carbonylation Reactor
(High P, High T, Catalyst)

Recycled Methanol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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